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Introduction
Gravimetric analysis is a quantitative method that relies on the measurement of mass to

determine the amount of an analyte in a sample.[1][2] One common application is volatilization

gravimetry, where the analyte is separated by converting it to a gas.[3] Soda lime, a mixture of

calcium hydroxide (Ca(OH)₂) and sodium hydroxide (NaOH), is a highly effective absorbent for

carbon dioxide (CO₂).[4][5] Its porous granular structure provides a large surface area for the

rapid and quantitative absorption of CO₂, making it ideal for gravimetric analysis.

The primary reaction involves the absorption of CO₂ by calcium hydroxide, a process catalyzed

by sodium hydroxide in the presence of water.[6] The overall reaction is:

CO₂ + Ca(OH)₂ → CaCO₃ + H₂O + heat[6]

The weight gain of the soda lime granules is directly proportional to the amount of CO₂

absorbed.[7] This principle is widely applied in various fields, such as measuring CO₂ efflux

from soil for environmental studies and determining dissolved CO₂ in aqueous samples.[7][8]

This document provides a detailed protocol for the use of soda lime in the gravimetric analysis

of carbon dioxide.
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Quantitative data and specifications for a typical CO₂ absorption experiment are summarized

below.

Parameter Value / Specification Reference

Soda Lime Composition
~80% Ca(OH)₂, ~5% NaOH,

~15% H₂O, plus silica
[5]

CO₂ Absorption Capacity
Approximately 19-20% of its

own weight
[5][9][10]

Initial Preparation
Oven-dry at 105°C for 14-24

hours
[7][8]

Post-Exposure Drying
Oven-dry at 105°C for 24

hours
[8]

Typical Sample Size
50 - 200 g, depending on

expected CO₂ levels
[7][11]

Exposure Time
24 - 48 hours, application-

dependent
[7][8]

Granule Size

Passes through a No. 2 mesh

sieve, <2% passes a No. 40

sieve

[10][12]

Moisture Requirement
Water is required for the

chemical absorption of CO₂
[6][7]

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the gravimetric analysis protocol using soda
lime.
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Experimental Workflow for Gravimetric CO2 Analysis

Preparation CO2 Absorption Analysis

Start
Prepare Soda Lime

(Oven-dry at 105°C for 24h)
1 Initial Weighing (W_initial)

(Cool in desiccator first)
2 Place soda lime in

sealed chamber with sample
3 Incubate for 24-48h

to absorb CO2
4 Final Drying

(Oven-dry at 105°C for 24h)
5 Final Weighing (W_final)

(Cool in desiccator first)
6 Calculate Mass of CO2

(W_final - W_initial)
7 End8

Click to download full resolution via product page

Caption: Gravimetric analysis workflow using soda lime for CO₂ determination.

Detailed Experimental Protocol
This protocol is adapted from standard methods for measuring CO₂ absorption, such as soil

respiration analysis.[7][8][11]

4.1. Materials and Equipment

Granular, non-indicating soda lime

Drying oven (105°C)

Analytical balance (readable to 0.001 g)

Desiccator with desiccant

Airtight containers (e.g., petri dishes, soil tins) for holding soda lime[8]

Sealed exposure chamber

Tongs and heat-resistant gloves

4.2. Procedure

Step 1: Preparation and Initial Drying of Soda Lime
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Place a predetermined amount of fresh soda lime (e.g., 50 g) into a labeled, clean, and dry

container (e.g., a petri dish or soil tin).[7]

Place the container with soda lime into a drying oven set at 105°C for at least 14-24 hours

to remove all initial moisture.[7][8] This ensures that the initial weight is solely that of the dry

absorbent.

After drying, immediately transfer the hot container using tongs to a desiccator. Allow it to

cool completely to room temperature (approximately 1-2 hours). This prevents the

hygroscopic material from absorbing atmospheric moisture during cooling.

Step 2: Initial Weighing

Once cooled, weigh the container with the dried soda lime on an analytical balance. Record

this mass as W_initial.

Work quickly to minimize exposure to atmospheric CO₂ and moisture.[8]

Immediately seal the container if it is not being used right away. For some applications, like

soil respiration, the soda lime is rewetted with a small, specific amount of water (e.g., 8 mL

for 50 g) just before placement in the chamber, as water is necessary for the absorption

reaction.[7]

Step 3: Exposure to CO₂ Source

Place the container with the prepared soda lime into the sealed exposure chamber

containing the sample (e.g., a soil core, a water sample).

Ensure the chamber is airtight to prevent contamination from external CO₂.

It is crucial to include a "blank" or control chamber. This blank contains a container of soda
lime but no sample, and it is treated identically to the sample chambers. The weight gain in

the blank accounts for any CO₂ absorbed during handling or from minor leaks.[8][13]

Allow the setup to incubate for a specified period, typically 24 to 48 hours, to ensure

sufficient absorption of the evolved CO₂.[7][8]
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Step 4: Retrieval and Final Drying

After the incubation period, carefully retrieve the soda lime container from the chamber.

Immediately place the container back into the drying oven at 105°C for 24 hours to remove

the water produced during the CO₂ absorption reaction (CO₂ + Ca(OH)₂ → CaCO₃ + H₂O).

[6][8]

After drying, transfer the container to a desiccator and allow it to cool completely to room

temperature.

Step 5: Final Weighing and Calculation

Weigh the cooled container with the soda lime on the same analytical balance used

previously. Record this mass as W_final.

Calculate the mass of CO₂ absorbed by the soda lime in the sample chamber using the

following formula:

Mass of CO₂ (g) = (W_final - W_initial)_sample - (W_final - W_initial)_blank

The weight gain in the blank is subtracted to correct for any artifactual CO₂ absorption.[7]

Considerations and Best Practices
Handling: Soda lime is caustic. Always handle it with appropriate personal protective

equipment (PPE), including gloves and safety glasses.

Blanks: The use of blanks is essential for accurate, quantitative results, as it corrects for CO₂

absorbed during experimental manipulations.[8]

Drying: Ensuring the soda lime is completely dry before and after exposure (except for the

water produced by the reaction) is the most critical step for accuracy.[7] The weight gain

must reflect carbonate formation, not differences in water content.[7]

Saturation: The amount of soda lime used should be in sufficient excess to ensure it does

not become saturated with CO₂ during the experiment. Soda lime can absorb about 19-20%

of its weight in CO₂.[5][9]
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Regeneration: While some surface regeneration of active hydroxides can occur if used soda
lime is rested, this is not reliable for quantitative analysis.[14] For analytical purposes, fresh

or properly prepared soda lime should always be used. Some industrial processes allow for

in-situ reactivation with steam, but this is not applicable to this analytical protocol.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b591003#protocol-for-using-soda-lime-in-gravimetric-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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